Cas no 2229210-44-8 (3-(5-propylthiophen-2-yl)oxypyrrolidine)

• Product Name: 3-(5-propylthiophen-2-yl)oxypyrrolidine
• CAS No: 2229210-44-8
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6194123
• PubChem ID: 165689630
• Update Time: 2025-07-22

3-(5-propylthiophen-2-yl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-propylthiophen-2-yl)oxypyrrolidine
• EN300-1753035
• 3-[(5-propylthiophen-2-yl)oxy]pyrrolidine
• 2229210-44-8

• Inchi： 1S/C11H17NOS/c1-2-3-10-4-5-11(14-10)13-9-6-7-12-8-9/h4-5,9,12H,2-3,6-8H2,1H3
• InChI Key： SQHWDDGHQJOUFC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1OC1CNCC1)CCC

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(5-propylthiophen-2-yl)oxypyrrolidine

Introduction to 3-(5-propylthiophen-2-yl)oxypyrrolidine (CAS No. 2229210-44-8)

3-(5-propylthiophen-2-yl)oxypyrrolidine, identified by the CAS number 2229210-44-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the oxypyrrolidine class, which is characterized by the presence of a pyrrolidine ring functionalized with an oxygen atom and an aromatic thiophene moiety. The structural integration of these functional groups not only imparts distinct chemical reactivity but also opens up avenues for diverse pharmacological applications.

The 5-propylthiophen-2-yl substituent in the molecule plays a crucial role in modulating its physicochemical properties and biological interactions. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The propyl group further enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. These features make 3-(5-propylthiophen-2-yl)oxypyrrolidine a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in oxypyrrolidine derivatives as scaffolds for novel therapeutic agents. The oxypyrrolidine core exhibits remarkable flexibility, allowing for structural modifications that can fine-tune biological activity. Researchers have been particularly intrigued by its potential in targeting enzymes and receptors involved in various diseases. For instance, studies have suggested that oxypyrrolidine derivatives may interact with kinases and other enzymes implicated in cancer progression, making them attractive candidates for oncology research.

One of the most compelling aspects of 3-(5-propylthiophen-2-yl)oxypyrrolidine is its potential to serve as a lead compound for the development of targeted therapies. The combination of the thiophene ring and the oxypyrrolidine moiety creates a unique chemical profile that can be exploited to design molecules with enhanced selectivity and potency. Current research is focusing on understanding how structural modifications influence binding affinity and pharmacokinetic properties, which are critical factors in drug development.

The 5-propylthiophen-2-yl group, in particular, has been identified as a key element in determining the biological activity of this compound. Preliminary studies have shown that it can modulate enzyme activity by interacting with specific amino acid residues in target proteins. This interaction can lead to either inhibition or activation of enzymatic pathways, depending on the context. Such findings highlight the importance of this substituent in dictating the pharmacological profile of 3-(5-propylthiophen-2-yl)oxypyrrolidine.

Another area of interest is the synthesis of analogs of 3-(5-propylthiophen-2-yl)oxypyrrolidine to explore structure-activity relationships (SAR). By systematically varying different functional groups within the molecule, researchers aim to identify optimal combinations that maximize biological efficacy while minimizing side effects. Advances in synthetic methodologies have made it possible to generate a wide range of derivatives, enabling comprehensive SAR studies.

The pharmaceutical industry has taken note of these developments, recognizing the potential of oxypyrrolidine derivatives like 3-(5-propylthiophen-2-yl)oxypyrrolidine as next-generation drug candidates. Several companies are now investing in research programs aimed at identifying novel therapeutic applications for this class of compounds. Collaborative efforts between academic institutions and pharmaceutical firms are accelerating progress, leading to faster translation of laboratory findings into clinical trials.

In conclusion, 3-(5-propylthiophen-2-yl)oxypyrrolidine (CAS No. 2229210-44-8) represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of its pharmacological properties continues to grow, so too does its potential to contribute to the development of new treatments for various diseases.